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Compound Name: 2,3-Nonanedione
CAS No.: 57644-90-3
Cat. No.: B1612003
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3-Nonanedione, an alpha-
diketone of interest in various scientific and industrial fields. The document details its chemical
identity, including its IUPAC name and synonyms, alongside a thorough examination of its
physicochemical properties. Sections are dedicated to its natural occurrence, common
applications in the flavor industry, and established analytical methodologies for its detection
and quantification. Furthermore, this guide addresses critical safety and toxicological
considerations, offering a holistic resource for professionals engaging with this compound in
research and development settings.

Chemical Identity and Nomenclature

A precise understanding of a compound's identity is fundamental to all scientific inquiry. This
section delineates the formal nomenclature and common identifiers for 2,3-Nonanedione.

IUPAC Name and Structure
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The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method
for naming chemical compounds.

e |[UPAC Name: nonane-2,3-dione[1]

The structure consists of a nine-carbon aliphatic chain (nonane) with two ketone (carbonyl)
groups located at the second and third carbon positions.

Synonyms and Common Names

In literature and commercial contexts, 2,3-Nonanedione may be referred to by several other
names.

e 2,3-nonanedione[1]

e 2-nononone[l]

Chemical Identifiers

For unambiguous identification in databases and regulatory documents, the following identifiers

are crucial.
Identifier Value Source
CAS Number 57644-90-3 PubChem[1]
PubChem CID 19982750 PubChem[1]
Molecular Formula CoH1602 PubChem[1]
Molecular Weight 156.22 g/mol PubChem[1]

WNVKJIGIJHKADAE-
InChiKey PubChem[1]
UHFFFAOYSA-N

DSSTox Substance ID DTXSID90601661 PubChem[1]

Physicochemical Properties
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The physical and chemical characteristics of 2,3-Nonanedione dictate its behavior in various
systems, from biological matrices to industrial processes.

Property Value Notes

Molecular Weight 156.22 g/mol Computed by PubChem[1]
Molecular Formula CoH1602

Physical Description Liquid Inferred from related diketones
Polar Surface Area 34.1 A2 Computed by Cactvs[1]
Rotatable Bond Count 6 Computed by Cactvs[1]

Note: Experimental data for properties like boiling and melting points are not readily available in
the searched literature. Values for related diketones suggest it is a liquid at room temperature
with moderate volatility.

Natural Occurrence and Applications

While a synthetic compound in many applications, related diketones are found in nature and
the class has significant industrial relevance.

Natural Occurrence

Vicinal diketones, the class to which 2,3-nonanedione belongs, are often found as flavor
components in food. For instance, the related compound 3-methyl-2,4-nonanedione is found in
Japanese green tea, pressure-cooked hen meat, and is associated with the flavor reversion of
soybean oil[2][3]. Another similar compound, 2,3-octanedione, is found in the fat volatiles of
grass-fed sheep, sardines, trout, and in cooked asparagus and mushrooms[4]. These
occurrences highlight the role of diketones as potent aroma and flavor contributors in natural
products.

Industrial Applications

The primary application of vicinal diketones like 2,3-nonanedione is in the flavor and fragrance
industry. They are known for their characteristic buttery, creamy, and caramel-like notes|[5].
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o Flavor Formulations: These compounds are used to enhance the richness and mouthfeel of
dairy products, baked goods, and confectionery[5]. For example, 3-methyl-2,4-nonanedione
is used to impart fruity, straw-like, and caramel notes in beverages, meat, and honey
flavors[6].

o Research Chemical: In a laboratory setting, diketones serve as versatile precursors and
building blocks for the synthesis of more complex molecules, including heterocyclic
compounds[5]. Their ability to form stable complexes with transition metals also makes them
useful in coordination chemistry and catalysis[5].

Analytical Methodologies

Accurate detection and quantification are essential for quality control, exposure monitoring, and
research. Gas chromatography coupled with mass spectrometry is the premier technique for
analyzing volatile diketones.

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS is the method of choice due to its high sensitivity and specificity. The gas
chromatograph separates volatile compounds like 2,3-nonanedione from a complex matrix,
and the mass spectrometer provides definitive identification based on the mass-to-charge ratio
of the fragmented molecule. This is particularly crucial for air monitoring in workplace
environments where related diketones like diacetyl and 2,3-pentanedione are regulated[7][8].

Experimental Protocol: GC-MS Analysis of Vicinal
Diketones in an Air Sample

This protocol is adapted from established OSHA and NIOSH methodologies for similar alpha-
diketones and provides a self-validating system for analysis[7][9].

Step 1: Sample Collection
o Calibrate a personal sampling pump to a flow rate of approximately 0.1 to 0.3 L/min.

e Use a silica gel sorbent tube as the collection medium.
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e Draw a known volume of air (e.g., 15-20 liters) through the sorbent tube to capture airborne
diketones.

Step 2: Sample Preparation & Desorption
o Carefully break open the sorbent tube and transfer the silica gel to a 2 mL autosampler vial.

o Add 1 mL of the desorption solvent (e.g., acetone or ethanol) containing a known
concentration of an internal standard (e.g., cyclohexanone)[9].

o Seal the vial and agitate for 30-60 minutes to ensure complete desorption of the analyte from
the silica gel.

« If necessary, filter the extract through a 0.45 um syringe filter to remove any particulate
matter[10].

Step 3: GC-MS Analysis

e Instrument: A gas chromatograph equipped with a mass selective detector (e.g., Shimadzu
GCMS-QP2020 NX)[10].

o Column: A suitable capillary column, such as a wax column (e.g., AT-Wax, 30m)[11].
« Injection: Inject 1 pL of the prepared sample into the GC.
e GC Conditions:

o Inlet Temperature: 250°C

o Oven Program: Start at 40°C, hold for 2 minutes, then ramp at 10°C/min to 240°C, and
hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate.
e MS Conditions:

o lon Source Temperature: 230°C
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o lonization Mode: Electron lonization (EI) at 70 eV[1].

o Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity, monitoring
characteristic ions for 2,3-nonanedione (e.g., m/z 43, 85, 113) and the internal
standard[1][7].

Step 4: Quantification
e Prepare a multi-point calibration curve using certified standards of 2,3-nonanedione.

o Calculate the concentration of 2,3-nonanedione in the sample by comparing the peak area
ratio of the analyte to the internal standard against the calibration curve.

Workflow Visualization

The following diagram illustrates the logical flow of the GC-MS analytical protocol.
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Caption: GC-MS analytical workflow for 2,3-Nonanedione.
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Toxicology and Safety

Handling any chemical requires a thorough understanding of its potential hazards. While
specific toxicological data for 2,3-nonanedione is limited, data from structurally similar alpha-
diketones, such as diacetyl (2,3-butanedione) and 2,3-pentanedione, provide crucial context for
safety protocols.

Known and Inferred Health Effects

Occupational exposure to diacetyl and 2,3-pentanedione is strongly associated with severe
respiratory diseases|[8].

o Respiratory Hazards: Inhalation is the primary route of concern. Prolonged exposure to
vapors of related diketones can cause irritation to the respiratory tract, coughing, and sore
throat[12]. Critically, these compounds are linked to the development of obliterative
bronchiolitis, a severe and irreversible lung disease|[8].

» Skin and Eye Irritation: Direct contact with similar diketones can cause skin and eye
irritation[12][13]. Safety data for 3-methyl-2,4-nonanedione indicates it causes skin irritation
and serious eye irritation[14].

Handling and Safety Precautions (GHS)

Based on data for analogous compounds, the following GHS classifications and precautions
should be considered.

o Hazard Statements (Inferred):

[e]

H315: Causes skin irritation[14].

o

H319: Causes serious eye irritation[14].

[¢]

H332: Harmful if inhaled[13].

o

H335: May cause respiratory irritation[14].

 Precautionary Measures:
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o Engineering Controls: Always handle 2,3-nonanedione in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure[12].

o Personal Protective Equipment (PPE):
= Wear protective gloves (e.g., nitrile) and a lab coat[12].
» Use chemical safety goggles or a face shield to prevent eye contact[12].
» [f ventilation is inadequate, use a respirator with an appropriate organic vapor cartridge.

o Handling: Avoid generating mists or aerosols. Do not eat, drink, or smoke in areas where
the chemical is handled[12]. Wash hands thoroughly after handling[14].

o Storage: Store in a tightly closed container in a cool, well-ventilated place away from heat
and ignition sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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